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Compound of Interest

Compound Name: M133

CAS No.: 2127411-61-2

Cat. No.: B608786

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of M133, identified as the selective potassium

channel inhibitor ML133 HCl. Adherence to these procedures is critical for minimizing

environmental impact and ensuring a safe laboratory environment.

Immediate Safety and Handling Precautions
ML133 HCl is a potent chemical that requires careful handling. Based on safety data for similar

hydrochloride compounds, it is crucial to observe the following precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.

Ventilation: Handle ML133 HCl in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or vapors.[1]

Avoid Contact: Prevent contact with skin and eyes. In case of contact, flush the affected area

immediately with copious amounts of water and seek medical attention.[1]
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Ingestion: ML133 HCl is harmful if swallowed. Do not eat, drink, or smoke in areas where

this chemical is handled.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key hazard information and disposal

parameters for ML133 HCl and its acidic component.

Parameter Value/Instruction Source

Chemical Name ML133 Hydrochloride Internal Reference

Primary Hazards

Harmful if swallowed, Toxic in

contact with skin, Causes

severe skin burns and eye

damage, Toxic if inhaled.[1]

Safety Data Sheet

Incompatible Materials
Strong oxidizing agents,

Strong bases, Most metals.[3]
Safety Data Sheet

Recommended PPE

Chemical-resistant gloves,

safety goggles, lab coat,

respiratory protection (if

needed).[4]

Safety Data Sheet

Spill Cleanup

Absorb with inert material,

collect in a suitable container

for disposal.[5]

Safety Data Sheet

Aqueous Waste pH for Drain

Disposal

Between 7-9 (for dilute

solutions with no other

hazardous contaminants).[6]

Institutional Guidelines

Experimental Protocol: Neutralization and Disposal
of Aqueous ML133 HCl Waste
This protocol outlines the steps for neutralizing and disposing of small quantities of aqueous

waste containing ML133 HCl. For large quantities or concentrated solutions, consult your

institution's Environmental Health and Safety (EHS) office.
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Materials:

Aqueous waste containing ML133 HCl

Sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (NaOH)

pH indicator strips or a calibrated pH meter

Appropriate PPE (gloves, goggles, lab coat)

Stir bar and stir plate

Beaker large enough to contain the waste with room for additions

Procedure:

Preparation: Work in a well-ventilated fume hood. Ensure all necessary PPE is worn. Place

the beaker containing the aqueous ML133 HCl waste on a stir plate and add a stir bar.

Neutralization: Slowly add small amounts of sodium bicarbonate or dropwise add a dilute

solution of sodium hydroxide to the stirring waste solution.

pH Monitoring: After each addition, monitor the pH of the solution using pH indicator strips or

a pH meter.

Target pH: Continue adding the neutralizing agent until the pH of the solution is between 7

and 9.[6]

Disposal: Once the solution is neutralized and if it contains no other hazardous materials, it

may be permissible to dispose of it down the drain with copious amounts of running water.[6]

However, always confirm this with your local EHS guidelines, as regulations can vary.

Container Rinsing: Triple rinse the empty container that held the ML133 HCl with a suitable

solvent (e.g., water). The rinsate should also be neutralized before disposal.[7]
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The following diagram illustrates the decision-making process for the proper disposal of ML133

HCl waste.

Start

Characterize Waste

Treatment

Disposal

ML133 HCl Waste Generated

Aqueous Solution?

Concentrated or Large Volume?

Yes

Dispose as Hazardous Waste via EHS

No (Solid/Organic Solvent)

Neutralize to pH 7-9

No (Dilute, Small Volume)

Yes

Dispose Down Drain with Copious Water (Check Local Regulations)
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Click to download full resolution via product page

Caption: Decision workflow for ML133 HCl waste disposal.

This comprehensive guide is intended to provide a framework for the safe handling and

disposal of ML133 HCl. Always prioritize safety and consult your institution's specific guidelines

and your EHS office for any questions or in the case of a spill or exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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